BE“GHE Foundational & Exploratory

Check Availability & Pricing

Niazirin: A Comprehensive Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Niazirin

Cat. No.: B037790

For Researchers, Scientists, and Drug Development Professionals

Abstract

Niazirin, a nitrile glycoside derived from the leaves of Moringa oleifera, has garnered
significant scientific interest due to its diverse pharmacological activities. This technical guide
provides an in-depth overview of Niazirin, including its fundamental chemical properties,
detailed experimental protocols for its isolation and analysis, and a thorough examination of its
mechanisms of action. The document focuses on its role in modulating key signaling pathways,
particularly the AMP-activated protein kinase (AMPK) and Protein Kinase C zeta/NADPH
oxidase 4 (PKCUNox4) pathways, and its potential as a therapeutic agent for metabolic and
oxidative stress-related disorders.

Chemical and Physical Properties

Niazirin is a naturally occurring phenolic compound. Its fundamental properties are
summarized in the table below for quick reference.
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Property Value Reference(s)
CAS Number 122001-32-5 [1][21[3]
Molecular Formula C14H17NOs [3]
Molecular Weight 279.29 g/mol [11[3]
Appearance White to yellow powder
Source Lea.lves and fruits of Moringa (1]

oleifera
Purity >98% (Commercially available) [1]

Biological Activities and Mechanisms of Action

Niazirin exhibits a range of biological activities, primarily centered around its antioxidant
properties and its ability to modulate cellular metabolism.

Antioxidant Effects via the PKC{/Nox4 Pathway

High glucose levels can induce oxidative stress by activating Protein Kinase C zeta (PKCJ),
which in turn upregulates the expression of NADPH oxidase 4 (Nox4), a significant source of
reactive oxygen species (ROS). Niazirin has been shown to attenuate this process. It inhibits
the high glucose-induced activation of PKC{, leading to a downstream reduction in Nox4
protein expression. This ultimately decreases the production of ROS and malondialdehyde
(MDA), while increasing the levels of crucial antioxidant enzymes such as superoxide
dismutase (SOD) and glutathione peroxidase (GPx).[3]
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Niazirin's antioxidant mechanism via PKC{/Nox4 inhibition.

Regulation of Metabolic Homeostasis via the AMPK
Signaling Pathway

Niazirin plays a crucial role in maintaining energy homeostasis by activating the AMP-activated
protein kinase (AMPK) signaling pathway.[1] Activation of AMPK is critical for regulating
glucose and lipid metabolism. Niazirin-induced phosphorylation of the a-subunit of AMPK
leads to the regulation of its downstream targets, which in turn improves glucose metabolism.
This mechanism is central to Niazirin's potential in addressing conditions like insulin
resistance, hyperglycemia, and hyperlipidemia.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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